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Compound of Interest

Ammonium cobalt (1l) sulfate
Compound Name:
hexahydrate

cat. No.: B7802386

Solubility Profile of Ammonium Cobalt (lII)
Sulfate Hexahydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ammonium cobalt
(Il) sulfate hexahydrate ((NH4)2Co(S0a4)2:6H20) in water and various organic solvents. This
information is critical for applications ranging from crystal growth and materials science to its
use as a reagent in chemical synthesis.

Solubility Data

The solubility of a substance is a fundamental chemical property that dictates its utility in
various applications. Below are the compiled solubility data for ammonium cobalt (Il) sulfate
hexahydrate in agueous and organic media.

Solubility in Water

Ammonium cobalt (ll) sulfate hexahydrate is soluble in water, and its solubility demonstrates
a positive correlation with temperature.[1][2][3] This property is characteristic of many Tutton's
salts, a class of double sulfates to which this compound belongs.
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Temperature (°C)

Solubility ( g/100 g of H20)

0 8.92
10 13.98
20 19.54

Data sourced from "Crystal growing wiki".

Solubility in Organic Solvents

The solubility of ammonium cobalt (ll) sulfate hexahydrate in organic solvents is significantly

lower than in water. It is generally considered insoluble in non-polar organic solvents.

Quantitative Data ( g/100g

Solvent Qualitative Solubility
of solvent)

Ethanol Insoluble Not available
Acetone Insoluble Not available
Ethylene Glycol Soluble Not available
Glycerol Soluble Not available
Dimethyl Sulfoxide (DMSO) Slightly soluble Not available
Acetic Acid Very slightly soluble Not available
Dimethylformamide (DMF) Very slightly soluble Not available
Carbon Tetrachloride Very slightly soluble Not available
Hexane Very slightly soluble Not available
Benzene Very slightly soluble Not available

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of

ammonium cobalt (l) sulfate hexahydrate in water as a function of temperature. This
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protocol is based on the isothermal equilibrium method.

Materials

« Ammonium cobalt (ll) sulfate hexahydrate, analytical grade
o Deionized water

o Thermostatic water bath with temperature control (£0.1°C)
 Stirring hot plate with magnetic stir bars

» Calibrated thermometer

¢ Analytical balance (£0.0001 g)

o Glass-stoppered flasks (e.g., 100 mL Erlenmeyer flasks)

o Syringes with filters (0.45 um pore size)

e Drying oven

o Desiccator

Procedure

o Preparation of Saturated Solutions:

o Add an excess amount of ammonium cobalt (ll) sulfate hexahydrate to a series of
glass-stoppered flasks containing a known volume (e.g., 50 mL) of deionized water. The
excess solid is crucial to ensure that saturation is achieved.

o Place the flasks in a thermostatic water bath set to the desired temperature.

o Stir the solutions using magnetic stir bars for a sufficient time to reach equilibrium. A period
of 24-48 hours is generally recommended, with continuous stirring.

o Sample Withdrawal and Analysis:
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o Once equilibrium is reached, turn off the stirrer and allow the excess solid to settle for at
least 2 hours.

o Carefully withdraw a known volume of the clear supernatant using a pre-heated syringe to
prevent crystallization upon cooling.

o Immediately filter the withdrawn sample through a 0.45 um syringe filter into a pre-
weighed weighing bottle.

o Record the exact mass of the collected solution.

o Gravimetric Determination of Solute Mass:

[e]

Place the weighing bottle with the solution in a drying oven set to a temperature that will
evaporate the water without decomposing the salt (e.g., 80-90°C).

[e]

Dry the sample to a constant weight.

o

After drying, transfer the weighing bottle to a desiccator to cool to room temperature
before re-weighing.

o

The difference between the final and initial mass of the weighing bottle gives the mass of
the dissolved ammonium cobalt (ll) sulfate hexahydrate.

o Calculation of Solubility:

o The mass of the solvent (water) is calculated by subtracting the mass of the dissolved salt
from the total mass of the solution sample.

o Solubility is then expressed as grams of solute per 100 grams of solvent using the
following formula:

Solubility ( g/100 g H20) = (mass of dissolved salt / mass of water) x 100
o Temperature Variation:

o Repeat the entire procedure for each desired temperature to construct a solubility curve.
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Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility.
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Caption: Experimental workflow for determining the solubility of a solid in a liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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